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Compound of Interest

Compound Name: 3-Bromo-2-methoxybenzamide

Cat. No.: B1442344 Get Quote

3-Bromo-2-methoxybenzamide (CAS No. 791136-88-4) is a substituted aromatic amide that

serves as a valuable building block in modern organic synthesis. Its molecular structure,

featuring a strategic placement of bromo, methoxy, and amide functional groups, makes it a

versatile intermediate for the construction of more complex molecules, particularly within the

pharmaceutical and materials science sectors. The reactivity of the bromine atom allows for

various cross-coupling reactions, while the methoxy and amide groups can direct further

substitutions or be modified to tune the electronic and physical properties of the final

compound. Understanding the commercial landscape and the critical nature of its purity is

paramount for any researcher incorporating this reagent into their synthetic workflows.

Commercial Suppliers and Purity Specifications
The procurement of 3-Bromo-2-methoxybenzamide requires careful consideration of the

supplier and the purity grade offered, as this can vary significantly. For research and

development, where reproducibility is key, sourcing from reputable suppliers who provide

comprehensive analytical data is essential. Below is a summary of representative commercial

suppliers and the typical information provided for this reagent.

Table 1: Commercial Availability of 3-Bromo-2-methoxybenzamide
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Supplier CAS Number
Molecular
Weight

MDL Number
Typical
Purity/Notes

Sigma-Aldrich

(Ambeed)
791136-88-4 230.06 MFCD18391870

Purity not always

specified;

Certificate of

Analysis (COA)

may be

available.

Oakwood

Chemical
919363-09-0 214.07 N/A

Specifications

available upon

request; offers

custom

synthesis.[1]

Shaanxi Dideu

Medichem
N/A N/A N/A

Offers "Industrial

Grade"; focuses

on a broad range

of

pharmaceutical

chemicals.[2]

*Note: Oakwood Chemical lists a product with a similar name (3-Bromo-2-methylbenzamide)

and a different CAS number and molecular weight. Researchers must be diligent in verifying

the exact chemical identity.

It is crucial to note that some suppliers, particularly for rare or "early discovery" chemicals, may

provide the product "as-is" without extensive analytical data. In such cases, the buyer assumes

full responsibility for confirming the product's identity and purity before use.[3] This underscores

the necessity for robust in-house quality control measures.

The Imperative of Purity in Research and Drug
Development
In the context of drug development and scientific research, the purity of a starting material like

3-Bromo-2-methoxybenzamide is not merely a technical detail—it is a foundational pillar of
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experimental validity and safety.

Impact on Reaction Yield and Selectivity: Impurities can act as catalysts, inhibitors, or

competing substrates in a chemical reaction, leading to lower yields, unexpected side

products, and difficulty in purification.

Misinterpretation of Biological Data: In biological assays, an unidentified, biologically active

impurity can lead to false positives or negatives, confounding structure-activity relationship

(SAR) studies and resulting in wasted resources.

Regulatory Scrutiny: For pharmaceutical applications, regulatory bodies demand rigorous

characterization of all starting materials and intermediates. The presence of unknown

impurities in a final active pharmaceutical ingredient (API) is unacceptable.

Purity grades are often categorized based on their intended use:

Technical Grade: Suitable for industrial applications or syntheses where high purity is not

critical.

Reagent/Research Grade (>95-98%): The most common grade for laboratory research and

discovery. The level of impurities is low enough for most synthetic applications.

High-Purity Grade (>99%): Required for applications where even trace impurities could

significantly impact outcomes, such as in polymerization, catalyst development, or the

synthesis of analytical standards.

Analytical Methodologies for Purity Verification
A multi-technique approach is often necessary to fully characterize the purity of a chemical

intermediate. The choice of method depends on the nature of the expected impurities, which

are often related to the synthetic route used in its manufacture.[4][5]

High-Performance Liquid Chromatography (HPLC): A versatile and widely used technique for

separating and quantifying components in a mixture.[4] When coupled with a UV detector, it

is highly effective for assessing the purity of aromatic compounds like 3-Bromo-2-
methoxybenzamide by comparing the peak area of the main component to the total area of

all peaks.
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Gas Chromatography (GC): Ideal for analyzing volatile and thermally stable compounds.[4]

Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC can

detect and identify volatile organic impurities that may not be apparent by HPLC.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: An indispensable tool for structural

elucidation. ¹H NMR can confirm the identity of the compound and may reveal the presence

of impurities with distinct proton signals. Quantitative NMR (qNMR) is a primary analytical

method that can determine purity against a certified reference standard without needing a

specific standard for the analyte itself.[4]

Mass Spectrometry (MS): Provides information about the molecular weight of the compound

and its fragments. High-Resolution Mass Spectrometry (HRMS) can confirm the elemental

composition with high accuracy, helping to distinguish the target compound from impurities

with similar retention times in chromatography.[5]

Experimental Protocol: HPLC Purity Analysis of 3-
Bromo-2-methoxybenzamide
This protocol provides a standardized methodology for determining the purity of a 3-Bromo-2-
methoxybenzamide sample using Reverse-Phase HPLC with UV detection.

1. Objective: To quantify the purity of 3-Bromo-2-methoxybenzamide by calculating the area

percentage of the principal peak relative to all other peaks detected.

2. Materials and Instrumentation:

Sample: 3-Bromo-2-methoxybenzamide

Solvent: Acetonitrile (HPLC Grade), Water (HPLC Grade or Ultrapure)

Instrumentation: HPLC system with a binary pump, autosampler, column oven, and a Diode

Array or UV-Vis Detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

3. Sample Preparation:
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Accurately weigh approximately 10 mg of the 3-Bromo-2-methoxybenzamide sample.

Dissolve the sample in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a

stock solution of ~1 mg/mL.

Vortex or sonicate the solution to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial to remove any

particulate matter.

4. Chromatographic Conditions:

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Flow Rate: 1.0 mL/min

Injection Volume: 5 µL

Column Temperature: 30°C

Detector Wavelength: 220 nm (or a wavelength determined by a preliminary UV scan)

Gradient Program:

0-2 min: 40% B

2-15 min: 40% to 95% B

15-18 min: 95% B

18-18.1 min: 95% to 40% B

18.1-22 min: 40% B (re-equilibration)

5. Data Analysis:

Integrate all peaks in the chromatogram.
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Calculate the area percentage of the main 3-Bromo-2-methoxybenzamide peak using the

following formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

The result provides the purity of the sample based on the UV-active components detected

under these conditions.

Quality Control Workflow and Safe Handling
Implementing a systematic quality control (QC) process for incoming reagents is a cornerstone

of good laboratory practice. This workflow ensures that materials meet the required

specifications before being used in critical experiments.
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Caption: Quality control workflow for incoming chemical reagents.
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Safe Handling and Storage: Based on safety data sheets for similar brominated aromatic

compounds, proper handling is essential.[6][7][8]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and a lab

coat.[7]

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.[7]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place

away from incompatible materials such as strong oxidizing agents.[6][8]

Conclusion
3-Bromo-2-methoxybenzamide is a key synthetic intermediate whose effective use is directly

tied to its quality and purity. For researchers and drug development professionals, a thorough

understanding of the supplier landscape, coupled with rigorous in-house analytical verification,

is not optional—it is a requirement for generating reliable, reproducible data and ensuring the

integrity of the final product. By implementing the quality control workflows and analytical

methods described in this guide, scientists can proceed with confidence in the material integrity

of their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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